Cas no 51938-44-4 (Sorbitan,octadecanoate (2:3))
Sorbitan,octadecanoate (2:3) structure
Product Name:Sorbitan,octadecanoate (2:3)
CAS No:51938-44-4
MF:C54H108O19
MW:1061.42394065857
CID:371457
PubChem ID:171093
Update Time:2025-04-19
Sorbitan,octadecanoate (2:3) Chemical and Physical Properties
Names and Identifiers
-
- Sorbitan,octadecanoate (2:3)
- octadecanoic acid - (4xi)-1,4-anhydro-D-xylo-hexitol (2:3)
- Stearic acid, sorbitan ester (3:2)
- 51938-44-4
- UNII-QDQ11AXU3Z
- EINECS 257-529-7
- Sorbitan, octadecanoate (2:3)
- (3R,4S)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol;octadecanoic acid
- QDQ11AXU3Z
-
- Inchi: 1S/2C18H36O2.3C6H12O5/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;3*7-1-3(8)6-5(10)4(9)2-11-6/h2*2-17H2,1H3,(H,19,20);3*3-10H,1-2H2/t;;3*3-,4+,5-,6?/m..111/s1
- InChI Key: PAFJZWHXMSQJKV-UQZRNVAESA-N
- SMILES: O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.O1C[C@@H]([C@H](C1[C@@H](CO)O)O)O.OC(CCCCCCCCCCCCCCCCC)=O.OC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 1060.748481
- Monoisotopic Mass: 1060.748481
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 73
- Rotatable Bond Count: 38
- Complexity: 330
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 345
Experimental Properties
- Boiling Point: 359.4°Cat760mmHg
- Flash Point: 162.4°C
Sorbitan,octadecanoate (2:3) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
51938-44-4 (Sorbitan,octadecanoate (2:3)) Related Products
- 26266-57-9(Span 40 (=Sorbitan Monopalmitate))
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- 1338-41-6(Span 60)
- 9005-64-5(Polysorbate 20)
- 9005-67-8(Tween 60)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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